N-allyl-N'-(4-chlorophenyl)ethanediamide

• IUPAC Name: N'-(4-chlorophenyl)-N-prop-2-enyloxamide
• InChI: InChI=1S/C11H11ClN2O2/c1-2-7-13-10(15)11(16)14-9-5-3-8(12)4-6-9/h2-6H,1,7H2,(H,13,15)(H,14,16)
• InChI Key: IUNQDXVXVCELTL-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C(=O)NC1=CC=C(C=C1)Cl
• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol

Description

N-allyl-N'-(4-chlorophenyl)ethanediamide, commonly known as ACE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ACE is a member of the acetanilide family of compounds, which are widely used in the pharmaceutical industry. ACE is synthesized using a multi-step process that involves the reaction of 4-chloroaniline with allyl bromide followed by the reaction with ethylenediamine.

Mechanism of Action

The mechanism of action of ACE is not fully understood. However, it has been suggested that ACE may act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are lipid compounds that play a role in inflammation and pain. By inhibiting the activity of COX enzymes, ACE may reduce inflammation and pain.
Biochemical and Physiological Effects
ACE has been shown to have a range of biochemical and physiological effects. In animal studies, ACE has been shown to reduce inflammation and pain. ACE has also been shown to have anticonvulsant and antiepileptic effects. Additionally, ACE has been shown to have anticancer properties, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of ACE is its potential applications in various fields. ACE has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. Additionally, ACE has been shown to have anticonvulsant and antiepileptic effects, making it a potential candidate for the treatment of epilepsy. Another advantage of ACE is its relatively low toxicity.
One of the limitations of ACE is its limited solubility in water, which can make it difficult to work with in laboratory experiments. Additionally, ACE has a short half-life, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on ACE. One potential direction is to further investigate the mechanism of action of ACE. Another potential direction is to investigate the potential applications of ACE in cancer therapy. Additionally, further research is needed to determine the optimal dosage and administration of ACE for various applications.

Scientific Research Applications

ACE has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, ACE has been shown to exhibit anti-inflammatory and analgesic properties. ACE has also been shown to have anticonvulsant and antiepileptic effects, making it a potential candidate for the treatment of epilepsy. Additionally, ACE has been shown to have anticancer properties, making it a potential candidate for cancer therapy.